Cas no 1701-30-0 (Quinoline,4-hydrazinyl-6-methyl-2-(trifluoromethyl)-)
1701-30-0 structure
Product Name:Quinoline,4-hydrazinyl-6-methyl-2-(trifluoromethyl)-
CAS No:1701-30-0
MF:C11H10F3N3
MW:241.21241235733
CID:210634
PubChem ID:278842
Update Time:2025-04-19
Quinoline,4-hydrazinyl-6-methyl-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,4-hydrazinyl-6-methyl-2-(trifluoromethyl)-
- [6-methyl-2-(trifluoromethyl)quinolin-4-yl]hydrazine
- 4-Hydrazino-6-methyl-2-trifluormethyl-chinolin
- 4-hydrazino-6-methyl-2-trifluoromethyl-quinoline
- 4-hydrazinyl-6-methyl-2-(trifluoromethyl)quinoline
- AC1L5OXV
- AC1Q4JX0
- AG-J-12591
- AR-1G2585
- CTK4D3500
- NSC128779
- AKOS011535637
- NSC-128779
- DTXSID40299214
- 1701-30-0
-
- Inchi: 1S/C11H10F3N3/c1-6-2-3-8-7(4-6)9(17-15)5-10(16-8)11(12,13)14/h2-5H,15H2,1H3,(H,16,17)
- InChI Key: GNYJUSTUTPCKDZ-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=C2C=C(C)C=CC2=N1)NN)(F)F
Computed Properties
- Exact Mass: 241.0828
- Monoisotopic Mass: 241.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.392
- Boiling Point: 351.8°Cat760mmHg
- Flash Point: 166.6°C
- Refractive Index: 1.615
- PSA: 50.94
Quinoline,4-hydrazinyl-6-methyl-2-(trifluoromethyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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